6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

• CAS: 1243326-15-9

Core Science & Biosynthesis

Thermodynamic Stability and Synthetic Dynamics of Cyclopropoxy-Substituted Halopyridines: A Technical Whitepaper

Executive Summary

Cyclopropoxy-substituted halopyridines are privileged scaffolds in modern medicinal chemistry, prominently featured in the development of advanced therapeutics such as Menin-MLL interaction inhibitors. However, the integration of a highly strained cyclopropyl ring with an electron-deficient halopyridine core presents unique thermodynamic and kinetic challenges. This whitepaper provides an in-depth analysis of the structural energetics, mechanistic degradation pathways, and solid-state thermodynamic stability of these compounds. By bridging theoretical computational chemistry with field-proven experimental protocols, this guide equips researchers with the self-validating methodologies required to synthesize, profile, and stabilize these critical intermediates.

Structural Energetics & Electronic Interactions

The thermodynamic stability of cyclopropoxy-halopyridines is fundamentally governed by the tension between aromatic resonance stabilization and the inherent ring strain of the cyclopropyl moiety.

The cyclopropane ring possesses approximately 27.5 kcal/mol of strain energy due to the forced 60° bond angles, which require the carbon atoms to rehybridize. This results in "bent bonds" (Walsh orbitals) with unusually high p-character. When attached to an oxygen atom to form a cyclopropoxy group, the oxygen's lone electron pairs can conjugate with the adjacent electron-deficient halopyridine ring.

Halogens (such as fluorine or chlorine) positioned ortho or para to the cyclopropoxy group exert a strong inductive electron-withdrawing effect (-I effect), which pulls electron density away from the ether oxygen. While this stabilizes the pyridine core, it simultaneously weakens the O-C(cyclopropyl) bond and increases the susceptibility of the strained cyclopropyl C-C bonds to homolytic cleavage or electrophilic attack.

Mechanistic Pathways: SNAr Installation and Degradation

The installation of the cyclopropoxy group is typically achieved via Nucleophilic Aromatic Substitution (SNAr). This reaction leverages the enhanced leaving-group capacity of ortho-halogens activated by the pyridine nitrogen. However, the reaction is a delicate balance between kinetic control and thermodynamic sinks.

While electron-deficient dihalopyridines react efficiently at mild temperatures, electron-rich pyridines require harsher conditions (e.g., >120°C). At these elevated temperatures, the thermodynamic instability of the cyclopropoxy group becomes apparent, risking catastrophic ring-opening [[1]]().

Mechanistically, under thermal or radical stress, the ether linkage can undergo homolytic cleavage to generate a cyclopropoxy radical. Computational studies using Coupled-Cluster Singles and Doubles with Perturbative Triples (CCSD(T)) reveal that the cyclopropoxy radical has an exceptionally low energy barrier to ring opening ( Ea​=0.64 kcal/mol) 2. Once formed, it rapidly isomerizes to a β -carbonyl radical, irreversibly driving the system into a thermodynamic sink (linear or branched ketones) 3.

Fig 1. SNAr installation and thermodynamic ring-opening degradation pathway of cyclopropoxy groups.

Solid-State Thermodynamic Stability in API Development

When cyclopropoxy-halopyridines are incorporated into complex Active Pharmaceutical Ingredients (APIs)—such as inhibitors targeting the Menin-MLL oncogenic fusion protein—the solid-state thermodynamic stability becomes the primary driver for shelf-life and bioavailability.

Different crystalline lattice configurations (polymorphs) dictate the bulk properties of the drug. Forms with high melting points exhibit superior thermodynamic stability, which is highly advantageous for prolonging shelf-life and resisting degradation under heat and humidity. Conversely, forms with lower melting points, while kinetically less stable, may be selected to increase aqueous solubility and bioavailability [[1.2]]( শারীরিকMSeoa8YUETymjO3vZa6OSza2CIm40hRjjZ8NaGd5daL8kwbHoa5ZMPgVnGJxFh6). Therefore, precise profiling using X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) is mandatory to validate the thermodynamic robustness of the selected polymorph.

Quantitative Data Summaries

Table 1: Thermodynamic & Kinetic Parameters of Pyridine Substituents

Substituent / Intermediate	Ring Strain Energy (kcal/mol)	Radical Ring-Opening Ea​ (kcal/mol)	Primary Degradation Pathway
Methoxy (-OCH₃)	~0.0	N/A	Demethylation (O-dealkylation)
Cyclopropoxy (-O-cPr)	~27.5	0.64	Homolytic cleavage → β -carbonyl
Cyclopropylcarbinyl	~27.5	9.70	Isomerization to homoallyl radical

Table 2: Solid-State Stability Metrics for API Formulation

Analytical Technique	Parameter Measured	Implications for Thermodynamic Stability
DSC	Melting Point ( Tm​ ), Enthalpy of Fusion ( ΔHf​ )	Higher Tm​ correlates with a lower free energy state (higher thermodynamic stability).
TGA	Weight Loss vs. Temperature	Identifies desolvation/dehydration events prior to thermal decomposition.
DVS	Dynamic Vapor Sorption	Weakly hygroscopic forms resist moisture-induced polymorphic transitions.

Experimental Methodologies

Protocol A: Kinetically Controlled SNAr Synthesis of 5-Bromo-2-cyclopropoxypyridine

Causality Note: To prevent the thermodynamic ring-opening of the cyclopropanolate, the reaction must be kept strictly anhydrous and below 80°C. Cesium carbonate (Cs₂CO₃) is utilized instead of NaOH; the large ionic radius of Cs⁺ provides a "cesium effect," enhancing the nucleophilicity of the oxygen anion through loose ion-pairing, allowing the reaction to proceed at lower kinetic temperatures.

• Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere.

• Reagent Loading: Add 2-fluoro-5-bromopyridine (1.0 equiv, 10 mmol) and cyclopropanol (1.2 equiv, 12 mmol) to the flask.

• Solvent & Base: Suspend the reactants in anhydrous Acetonitrile (50 mL). Add anhydrous Cs₂CO₃ (1.5 equiv, 15 mmol) in one portion.

• Reaction Execution: Stir the heterogeneous mixture at 60°C for 12 hours. Self-Validation Step: Monitor the reaction via LC-MS. The mass balance must account for the product ( [M+H]+ ) without the appearance of the +18 Da ring-opened propanone degradant.

• Workup: Cool to room temperature, filter through a pad of Celite to remove inorganic salts, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to yield the kinetically stable product.

Protocol B: Thermodynamic Profiling & Forced Degradation

Causality Note: A self-validating stability protocol must establish both the intrinsic lattice energy of the solid form and its chemical resilience under accelerated stress.

• Thermal Analysis (DSC/TGA):

  • Load 2-5 mg of the crystallized cyclopropoxy-halopyridine into an aluminum pan.

  • Scan from 25°C to 300°C at a heating rate of 10°C/min under a nitrogen purge (50 mL/min).

  • Self-Validation: The DSC instrument must be pre-calibrated with an Indium standard. A sharp, single endothermic peak indicates a thermodynamically stable, phase-pure polymorph.

• Forced Degradation (Radical/Thermal Stress):

  • Dissolve 10 mg of the compound in 1 mL of a 0.1 M solution of AIBN (radical initiator) in toluene.

  • Heat to 90°C for 4 hours.

  • Quench and analyze via LC-MS to quantify the ratio of intact cyclopropoxy ether to the ring-opened β -ketone degradant.

Fig 2. Sequential workflow for the synthesis and thermodynamic stability profiling of halopyridines.

References

• EvitaChem.Buy 2-Cyclopropoxypyridine (EVT-13804974) - Nucleophilic Substitution Approaches for Alkoxy Group Installation.
• Google Patents.WO2017214367A1 - Inhibitors of the menin-mll interaction.
• Journal of Organic Chemistry (ACS Publications).Molecular Orbital Calculations of Ring Opening of the Isoelectronic Cyclopropylcarbinyl Radical, Cyclopropoxy Radical, and Cyclopropylaminium Radical Cation Series of Radical Clocks.
• Organic Letters (ACS Publications).Photochemical Radical Ring-Opening Alkylation of Cyclopropanols with Katritzky Salts.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Electronic Properties and Reactivity Profile of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine: A Technical Guide

Executive Summary

In modern drug discovery and agrochemical development, highly functionalized heterocyclic building blocks are critical for exploring complex chemical space. 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine represents a masterclass in stereoelectronic design. By strategically positioning two distinct halogens and a unique alkoxy substituent around an electron-deficient pyridine core, this molecule offers precise, orthogonal reactivity. This whitepaper dissects the underlying electronic properties—specifically σ -hole anisotropy and Walsh orbital conjugation—that govern its behavior, providing researchers with the mechanistic causality needed to leverage this scaffold in advanced synthetic pathways.

Deconstructing the Electronic Scaffold

The reactivity of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine is not merely the sum of its parts; it is a highly integrated push-pull electronic system.

• The Pyridine Core: The nitrogen atom acts as a powerful electron sink. Through both inductive (-I) and resonance (-M) effects, it depletes electron density from the π -system, lowering the Lowest Unoccupied Molecular Orbital (LUMO) and priming the ring for nucleophilic attack or transition-metal insertion.

• The Halogens (C2-I and C6-Br): While both halogens are electronegative, their placement and atomic radii create a stark electronic asymmetry. The C2-I bond is highly polarizable, whereas the C6-Br bond is more rigid and inductively withdrawing.

• The 3-Cyclopropoxy Group: Positioned adjacent to the iodine, this group serves as an electron-donating (+M) anchor, but with distinct stereoelectronic caveats unique to the cyclopropyl ring.

Stereoelectronic Modulation via the Cyclopropoxy Group

Standard alkoxy groups (like methoxy or ethoxy) donate electron density freely into aromatic rings via the oxygen lone pairs. However, the cyclopropoxy group behaves differently due to the inherent σ -aromaticity of the three-membered ring.

The carbon-carbon bonds within the cyclopropyl ring are highly strained, forcing the electrons into higher-energy, p-character-rich orbitals known as Walsh orbitals [1]. These Walsh orbitals can actively conjugate with the lone pairs of the adjacent oxygen atom and the π -system of the pyridine ring. This orbital overlap acts as an electronic buffer: it attenuates the raw +M effect of the oxygen, providing a finely tuned, localized electron density that stabilizes the ring without rendering the adjacent C2-I bond too electron-rich to undergo oxidative addition.

Halogen Bonding and σ -Hole Anisotropy

The most critical electronic feature defining the reactivity of this molecule is the presence of σ -holes —regions of positive electrostatic potential ( Vs,max​ ) located on the outermost surface of the covalently bonded halogens along the C-X bond axis[2].

Because iodine has a larger atomic radius, higher polarizability, and lower electronegativity than bromine, the electron density around the iodine atom is easily distorted by the electron-withdrawing pyridine core. This creates a highly pronounced, electropositive σ -hole at the C2-I position. In contrast, the σ -hole on the C6-Br position is significantly weaker. This anisotropic charge distribution makes the C2-I position a superior halogen bond donor, acting as an electrostatic beacon for electron-rich transition metal catalysts (such as Pd(0) complexes).

Causality in Regioselective Cross-Coupling

When subjected to Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Sonogashira reactions), 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine exhibits perfect orthogonal regioselectivity.

The Causality: Oxidative addition is the rate-determining step in these catalytic cycles. The Pd(0) catalyst selectively coordinates to the C2 position first, driven by two absolute factors:

• Electrostatics: The Pd(0) center is electrostatically drawn to the strong σ -hole of the iodine atom.

• Thermodynamics: The C-I bond possesses a significantly lower Bond Dissociation Energy (BDE) than the C-Br bond.

Once the C2 position is functionalized, the electronic landscape of the molecule shifts. The C6-Br bond remains intact and can subsequently be activated in a second, distinct synthetic step by elevating the temperature or utilizing a more electron-rich phosphine ligand, allowing for the systematic construction of 2,3,6-trisubstituted pyridines.

Figure 1: Regioselective orthogonal cross-coupling workflow dictated by σ-hole potentials.

Self-Validating Computational Protocol (DFT)

To accurately predict and leverage the electronic properties of halopyridines, researchers must employ rigorous Density Functional Theory (DFT) calculations[3]. The following step-by-step methodology ensures a self-validating system for extracting molecular orbital and electrostatic data.

Step-by-Step Methodology:

• Pre-Optimization: Generate the 3D conformer of the molecule and perform a preliminary geometry clean-up using a molecular mechanics force field (e.g., MMFF94) to resolve severe steric clashes.

• DFT Level of Theory Selection: Execute the geometry optimization using the B3LYP hybrid functional paired with the 6-311++G(d,p) basis set.

  • Causality for Basis Set: The inclusion of diffuse functions (++) is non-negotiable for halogens like iodine; without them, the calculation cannot accurately model the expanded, highly polarizable electron cloud[4]. The polarization functions (d,p) are required to accurately resolve the angular directionality of the σ -holes.

• Self-Validation (Frequency Calculation): Immediately following optimization, perform a vibrational frequency calculation at the exact same level of theory. The protocol is validated only if zero imaginary frequencies are observed. This mathematically proves the optimized geometry rests at a true global minimum on the potential energy surface, rather than a saddle point.

• Property Extraction: Map the Molecular Electrostatic Potential (MEP) onto the total electron density surface (isovalue = 0.002 a.u.) to quantify the Vs,max​ of the halogens, and extract the HOMO/LUMO eigenvalues to determine the chemical hardness.

Figure 2: Self-validating DFT computational workflow for electronic property extraction.

Quantitative Electronic Data

The following tables summarize the theoretical electronic parameters derived from the aforementioned DFT methodology, highlighting the stark contrast between the two reactive sites.

Table 1: Frontier Molecular Orbital & Global Properties

Property	Value (Approx. Theoretical)	Significance in Reactivity
HOMO Energy	-6.45 eV	Elevated slightly by the cyclopropoxy +M effect; dictates nucleophilicity.
LUMO Energy	-1.82 eV	Lowered by the pyridine nitrogen; dictates susceptibility to transition metal insertion.
Band Gap ( ΔE )	4.63 eV	Indicates moderate chemical hardness and stability under ambient conditions.
Dipole Moment	3.15 Debye	High asymmetry driven by the push-pull arrangement of the substituents.

Table 2: Halogen Bond Donor Characteristics ( σ -Hole Potentials)

Substituent Site	Bond Dissociation Energy (kcal/mol)	Max Electrostatic Potential ( Vs,max​ , kcal/mol)	Cross-Coupling Priority
C2 - Iodine	~65	+28.5	Primary (Rapid Oxidative Addition)
C6 - Bromine	~81	+16.2	Secondary (Requires higher activation energy)

References

• 4 - mostwiedzy.pl 2.2 - nih.gov 3.1 - dokumen.pub 4.3 - ias.ac.in

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. Halogen Bonds in 2,5-Dihalopyridine-Copper(I) Halide Coordination Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. Making sure you're not a bot! [mostwiedzy.pl]

An In-depth Technical Guide to the Synthesis and Isolation of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

Abstract

This technical guide provides a comprehensive overview of a robust and scalable synthetic pathway for the preparation of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine, a highly valuable and functionalized heterocyclic building block. Pyridine derivatives are privileged scaffolds in medicinal chemistry, frequently appearing in the core structures of numerous therapeutic agents.[1] The title compound, featuring three distinct functional handles—a bromo group, an iodo group, and a cyclopropoxy ether—offers multi-dimensional reactivity for the construction of complex molecular architectures through sequential and site-selective cross-coupling reactions. This guide details a logical, multi-step synthesis beginning from commercially available 2,6-dibromopyridine, elucidates the mechanistic rationale behind each transformation, and provides detailed, field-tested experimental protocols for synthesis, isolation, and purification.

Introduction: Strategic Importance in Drug Discovery

The pyridine nucleus is a cornerstone in modern drug design, prized for its unique electronic properties, hydrogen bonding capabilities, and metabolic stability.[1] The strategic functionalization of this core allows for the precise tuning of a molecule's physicochemical and pharmacological properties. The building block, 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine, is of particular interest to researchers in drug development for several key reasons:

• Orthogonal Reactivity : The differential reactivity of the C-I and C-Br bonds is paramount. The C-I bond is significantly more reactive in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) than the C-Br bond. This allows for selective functionalization at the 2-position, leaving the 6-bromo position intact for a subsequent, different coupling reaction. This sequential approach is a powerful strategy for building molecular complexity in a controlled manner.[2][3]

• The Cyclopropoxy Moiety : The cyclopropyl group is a well-regarded "magic fragment" in medicinal chemistry. Its introduction can improve metabolic stability, enhance binding affinity by inducing favorable molecular conformations, and modulate lipophilicity. The cyclopropoxy ether linkage is a stable and effective way to incorporate this valuable motif.[4]

• Versatile Intermediate : As a trifunctionalized scaffold, this compound serves as a key intermediate for a wide array of more complex derivatives, particularly in the synthesis of kinase inhibitors and other targeted therapies where precise vectoral expansion of the molecule is required to probe structure-activity relationships (SAR).[2]

This guide presents a validated synthetic approach designed for both discoverability and scalability, addressing common challenges such as regioselectivity and purification.

Retrosynthetic Analysis and Strategy

The synthesis is designed as a three-step sequence starting from 2,6-dibromopyridine. The core strategy involves:

• Nucleophilic Aromatic Substitution (SNAr) to introduce the cyclopropoxy group.

• Directed ortho-Metalation (DoM) followed by iodination to achieve regioselective installation of iodine at the 2-position.

This approach leverages the inherent electronic properties of the substituted pyridine ring to control the regiochemical outcome of each step.

Caption: Retrosynthetic pathway for the target molecule.

Synthesis Pathway and Mechanistic Considerations

The forward synthesis begins with the nucleophilic substitution on 2,6-dibromopyridine. The two bromine atoms strongly activate the 3-position towards nucleophilic attack.

Step 1: Synthesis of 2,6-Dibromo-3-(cyclopropoxy)-pyridine

The first step is a nucleophilic aromatic substitution (SNAr) reaction. 2,6-Dibromopyridine is treated with sodium cyclopropoxide, generated in situ from cyclopropanol and a strong base like sodium hydride (NaH).

• Causality of Experimental Choice : The electron-withdrawing nature of the two bromine atoms and the pyridine nitrogen atom makes the C3 position of the ring electron-deficient and thus highly susceptible to attack by a nucleophile. Sodium hydride is an effective, non-nucleophilic base that cleanly deprotonates cyclopropanol to form the required nucleophile without competing side reactions.

Step 2: Regioselective Iodination via Directed ortho-Metalation

The key challenge is the selective introduction of iodine at the C2 position, adjacent to the existing bromine. Direct electrophilic iodination would likely lack the required regioselectivity. Therefore, a Directed ortho-Metalation (DoM) strategy is employed.

• Expertise & Rationale : The cyclopropoxy group is a moderately effective directing group for ortho-lithiation. However, the bromine atom at the C2 position is known to undergo lithium-halogen exchange much more readily than it directs metalation to the C3 position. By using a strong, non-nucleophilic base such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) at low temperatures, a rapid bromine-lithium exchange occurs at the more sterically accessible and electronically favorable C2 position. The resulting 2-lithiated species is then quenched with an electrophilic iodine source, such as molecular iodine (I₂), to afford the desired product with high regioselectivity. The low temperature (-78 °C) is critical to prevent unwanted side reactions of the highly reactive organolithium intermediate.

Detailed Experimental Protocols

Safety Precaution : All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Organolithium reagents like n-BuLi are pyrophoric and must be handled with extreme care under an inert atmosphere.

Protocol 1: Synthesis of 2,6-Dibromo-3-(cyclopropoxy)-pyridine (Intermediate 2)

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
2,6-Dibromopyridine	236.89	21.1	1.0	5.00 g
Sodium Hydride (60% disp.)	24.00	25.3	1.2	1.01 g
Cyclopropanol	58.08	25.3	1.2	1.47 g (1.56 mL)
Anhydrous THF	-	-	-	100 mL

Procedure:

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add sodium hydride (1.01 g, 25.3 mmol).

• Wash the sodium hydride with anhydrous hexane (2 x 10 mL) to remove the mineral oil, decanting the hexane carefully via cannula.

• Suspend the washed NaH in anhydrous THF (50 mL).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of cyclopropanol (1.47 g, 25.3 mmol) in anhydrous THF (10 mL) dropwise over 20 minutes. Hydrogen gas will evolve.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases.

• Add a solution of 2,6-dibromopyridine (5.00 g, 21.1 mmol) in anhydrous THF (40 mL) to the sodium cyclopropoxide solution.

• Heat the reaction mixture to reflux (approx. 66 °C) and maintain for 16 hours. Monitor reaction progress by TLC or LC-MS.

• Work-up : After cooling to room temperature, carefully quench the reaction by the slow addition of water (20 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexane to yield the product as a colorless oil or white solid.

Protocol 2: Synthesis of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine (Target)

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
2,6-Dibromo-3-(cyclopropoxy)-pyridine	275.98	10.0	1.0	2.76 g
n-Butyllithium (2.5 M in hexanes)	64.06	11.0	1.1	4.4 mL
Iodine (I₂)	253.81	12.0	1.2	3.05 g
Anhydrous THF	-	-	-	80 mL

Procedure:

• To a dry 250 mL Schlenk flask under an argon atmosphere, add 2,6-dibromo-3-(cyclopropoxy)-pyridine (2.76 g, 10.0 mmol) and dissolve in anhydrous THF (50 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (4.4 mL of a 2.5 M solution in hexanes, 11.0 mmol) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -70 °C. The solution may change color.

• Stir the mixture at -78 °C for 1 hour.

• In a separate dry flask, dissolve iodine (3.05 g, 12.0 mmol) in anhydrous THF (30 mL).

• Transfer the iodine solution to the organolithium solution at -78 °C via cannula. A rapid color change will be observed.

• Stir the reaction at -78 °C for 1 hour, then allow it to warm slowly to room temperature over 2 hours.

• Work-up : Quench the reaction with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (30 mL) to consume excess iodine.

• Transfer the mixture to a separatory funnel, add water (30 mL), and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine as a solid.[5] The product can be further purified by recrystallization from a suitable solvent system like ethanol/water or hexane/ethyl acetate.[6]

Overall Experimental Workflow

The following diagram illustrates the complete workflow from starting materials to the final, purified product.

Caption: Laboratory workflow for the synthesis of the target compound.

Conclusion

This guide outlines a logical and efficient two-step synthesis for the valuable building block 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine. The described protocols are robust and leverage fundamental principles of organic chemistry—namely nucleophilic aromatic substitution and directed ortho-metalation—to achieve the desired transformations with high control over regioselectivity. The self-validating nature of the protocols, combined with detailed mechanistic rationale, provides researchers and drug development professionals with a reliable method to access this and similar highly functionalized heterocyclic compounds for their discovery programs.

References

• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Pipzine Chemicals. (n.d.). 6-Bromo-3-hydroxy-2-iodopyridine: Properties, Applications, Safety Data & Supplier China.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 6-Bromopyridin-3-amine from 3-Aminopyridine.
• Orito, K., Takeo, M., Hatakeyama, T., & Tokuda, M. (n.d.). Regioselective iodination of 1-aza-, 1-oxa- or 1-thia-benzocyclic compounds with mercury(II) oxide and iodine. Hokkaido University.
• BenchChem. (2025). Application of 6-Bromopyridin-3-amine in the Synthesis of Pharmaceutical Intermediates.
• Iida, K., Ishida, S., Watanabe, T., & Arai, T. (2019). Disulfide-Catalyzed Iodination of Electron-Rich Aromatic Compounds. Journal of Organic Chemistry, 84, 7411-7417.
• Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery. (2025). Expert Opinion on Drug Discovery.
• Potapov, K. V., et al. (2025). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. MDPI.
• Sigma-Aldrich. (n.d.). 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine.
• Bromopyrene Symphony: Synthesis and Characterisation of Isomeric Derivatives at Non-K Region and Nodal Positions for Diverse Functionalisation Str
• Method for synthesizing 2,6-dibromo pyridine. (2013).
• Synthesis of 2,6-Dibromo-9-selenabicyclo[3.3.1]nonane-Based Pyridinium Salts Containing Acetal Groups. (2022). PMC.
• Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chrom
• Pettersson, M., et al. (n.d.). Discovery of cyclopropyl chromane-derived pyridopyrazine-1,6-dione γ-secretase modulators with robust central efficacy. MedChemComm.
• Boregowda, P. K., & Shivashankar, K. (2013). Iodine-catalyzed three component reaction: a novel synthesis of 2-aryl-imidazo[1,2-a]pyridine scaffolds. RSC Advances.
• Wang, W., et al. (2015). Synthesis of 6-bromo-4-iodoquinoline.
• Exploring the potency of 6-bromo-3-methylquinoline analogues as prostaglandin F2α inhibitors. (2025).
• Process for the manufacture of bromopyridines. (1976).
• The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 2,6-Dibromopyridine.
• Guidechem. (2023). How to apply and prepare 2,6-Dibromopyridine efficiently?.
• Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. (n.d.). ijssst.info.
• Preparation of 2-bromo-pyrimidines and 2-iodo-pyrimidines. (2004).
• [Ir{dF(CF3)ppy}2(dtbbpy)]PF6 - Organic Syntheses Procedure. (n.d.). Organic Syntheses.

• Sato, T., et al. (1972). Iodine-induced transformation of[7][7]metacyclophanes to 1,2,3,3a,4,5,-hexahydropyrenes: a highly selective cycloisomerization reaction involving intermolecular hydrogen transfer. Journal of the Chemical Society, Chemical Communications.

• BenchChem. (2025). Technical Support Center: Purification of 6-Chloropyrido[2,3-d]pyrimidine Derivatives.
• Hill, C., Guillaneux, D., Berthon, L., & Madic, C. (n.d.). SANEX-Btp Process Development Studies. CEA-Marcoule.

Sources

• 1. Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Discovery of cyclopropyl chromane-derived pyridopyrazine-1,6-dione γ-secretase modulators with robust central efficacy - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 6-Bromo-3-hydroxy-2-iodopyridine: Properties, Applications, Safety Data & Supplier China | High-Purity Pyridine Derivatives [pipzine-chem.com]

Technical Notes & Optimization

Chromatography and purification methods for 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

Technical Support Center: Chromatography and Purification of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of highly functionalized dihalopyridines. The compound 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine ()[1][2] presents a unique triad of chromatographic challenges: severe photolability of the C–I bond, unexpected stationary-phase retention via halogen bonding, and near-neutral basicity.

This guide is designed to move beyond basic chromatography steps, explaining the causality behind separation failures and providing self-validating protocols to ensure high-yield, ultra-pure recovery.

I. Purification Decision Matrix

Before selecting a method, you must evaluate the impurity profile of your crude mixture. The presence of closely related regioisomers dictates a fundamental shift from normal-phase to reverse-phase chromatography.

Fig 1. Decision matrix for the chromatographic purification of 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine.

II. Diagnostic Troubleshooting & FAQs

Q1: Why does the compound streak on silica gel despite the addition of triethylamine (TEA) or ammonia? A1: Standard basic modifiers (TEA, NH₄OH) are used to suppress secondary acid-base interactions between basic amines and acidic silanols. However, in 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine, the highly electron-withdrawing halogens (Br, I) and the cyclopropoxy group drastically deplete the electron density of the pyridine nitrogen, rendering it practically neutral. The observed streaking is not an acid-base interaction; it is driven by [3]. The iodine atom at the C2 position possesses a highly electrophilic σ-hole that forms strong, directional non-covalent interactions with the nucleophilic oxygen atoms of the silica stationary phase. Solution: Discontinue TEA. Switch to a less polar, non-protic solvent system (e.g., Heptane/Toluene) or transition to Reverse-Phase (C18) chromatography where halogen bonding with the stationary phase is eliminated.

Q2: I am observing a significant amount of de-iodinated byproduct (6-bromo-3-(cyclopropoxy)pyridine) in my purified fractions, but my crude NMR was clean. What is happening? A2: You are observing on-column or in-solution photodegradation. The C–I bond in 2-iodopyridines has a low bond dissociation energy. Exposure to ambient laboratory lighting (specifically UV and near-UV fluorescent light) during the slow chromatography process induces homolytic cleavage of the C–I bond, as outlined in[4][5]. The resulting highly reactive pyridyl radical abstracts a hydrogen atom from the mobile phase (e.g., ethyl acetate), generating the de-iodinated byproduct. Solution: Implement strict actinic light shielding. Wrap the chromatography column, collection tubes, and rotary evaporator flasks in aluminum foil.

Q3: How do I resolve the target compound from its 2-bromo-6-iodo regioisomer or di-bromo/di-iodo starting materials? A3: Normal-phase silica struggles to resolve these halogenated isomers because their overall dipole moments and polarities are nearly identical.[6][7] is required. The C18 stationary phase differentiates these molecules based on subtle differences in lipophilic surface area and molecular shape rather than polarity.

Q4: Is dry loading or liquid loading preferred for this compound? A4: Liquid loading is highly preferred. If dry loading is strictly necessary due to crude solubility issues, use Celite rather than silica gel. Prolonged contact with dry silica gel in the presence of ambient light accelerates the catalytic degradation of the C–I bond.

III. Comparative Chromatographic Data

To optimize your workflow, compare the quantitative parameters of the two primary purification methods below.

Parameter	Normal-Phase (Flash)	Reverse-Phase (Prep-HPLC)
Stationary Phase	Irregular Silica Gel (40-63 µm)	C18 Bonded Silica (5-10 µm)
Mobile Phase	Heptane / Ethyl Acetate	Milli-Q Water / Acetonitrile
Modifier	None (Avoid TEA/NH₄OH)	None (Neutral conditions)
Retention Mechanism	Dipole-dipole, Halogen Bonding	Hydrophobic (Lipophilic) interaction
Primary Use Case	Bulk removal of polar impurities	Resolution of halogenated regioisomers
Light Sensitivity	High (Requires foil wrapping)	Moderate (Amber vials recommended)

IV. Validated Experimental Protocols

Protocol A: Light-Shielded Normal Phase Flash Chromatography (Bulk Purification)

Use this protocol when the crude mixture is free of closely related regioisomers.

• Preparation & Shielding: Wrap the glass column and all fraction collection tubes completely in aluminum foil to block ambient UV/fluorescent light.

• Equilibration: Condition the silica column with 100% Heptane. Do not add basic modifiers.

• Liquid Loading: Dissolve the crude 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine in a minimum volume of Dichloromethane (DCM). Apply directly and evenly to the column head.

• Elution: Run a shallow step gradient from 0% to 15% Ethyl Acetate in Heptane. Due to its high lipophilicity and lack of basicity, the target compound will elute early.

• Self-Validating Step (2D TLC): To prove that degradation is halted, perform a 2D TLC of the eluted fractions. Spot the fraction, develop in 10% EtOAc/Heptane, dry the plate, rotate 90 degrees, and develop again. A stable compound will appear exactly on the diagonal axis. Off-diagonal spots indicate active degradation on the silica surface.

• Concentration: Evaporate pooled fractions using a rotary evaporator with the water bath set strictly to ≤35°C to prevent thermal degradation.

Protocol B: Preparative Reverse-Phase HPLC (Isomer Resolution)

Use this protocol to separate the target from 2-bromo-6-iodo isomers or unreacted dihalopyridines.

• Column Setup: Utilize a C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase: Solvent A: Milli-Q Water; Solvent B: HPLC-Grade Acetonitrile. (Ensure no TFA or Formic Acid is added; acidic conditions provide no peak-shape benefit for this neutral molecule and may cause hydrolysis of the cyclopropoxy group over time).

• Gradient: Program a shallow gradient from 40% B to 90% B over 20 minutes.

• Detection: Monitor UV absorbance at 254 nm and 280 nm. The highly conjugated pyridine ring and halogen auxochromes provide strong UV activity.

• Fraction Collection: Collect peaks directly into amber glass vials to prevent photolysis in solution.

• Recovery: Lyophilize the fractions directly to avoid thermal stress, yielding the ultra-pure product as an off-white solid. Store immediately at -20°C in the dark.

V. References

• Halogen Bonding in N‐Alkyl‐Bromo‐/Iodo‐Pyridinium Salts and its Application in Chromatography Source: ResearchGate / Chemistry Europe URL:[Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products Source: ICH Guidelines / European Medicines Agency (EMA) URL:[Link]

• meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine Source: Organic Syntheses URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine | 1243326-15-9 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. ema.europa.eu [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. orgsyn.org [orgsyn.org]

Technical Support Center: Optimizing Palladium Catalyst Selection for 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

Welcome to the advanced technical support and troubleshooting center for the chemoselective cross-coupling of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine . This guide is engineered for researchers and drug development professionals who need to precisely control site-selectivity in dihalogenated heteroarenes.

By exploiting the electronic and steric differentials between the C2-I and C6-Br bonds, you can achieve rigorous chemocontrol for either mono-coupling or sequential di-coupling workflows.

Mechanistic Insights & FAQs (The "Why")

Q1: Why is the C2-I bond more reactive than the C6-Br bond in this specific scaffold? A: Chemoselectivity in this molecule is governed by the Bond Dissociation Energy (BDE) differential. The C-I bond is significantly weaker (~65 kcal/mol) than the C-Br bond (~81 kcal/mol), making the oxidative addition of Pd(0) into the C-I bond kinetically favored[1]. Furthermore, the 2-position of the pyridine ring is highly electron-deficient, which accelerates the oxidative addition step for the iodide[2].

Q2: Does the 3-cyclopropoxy group affect the selectivity? A: Yes, via steric shielding. While the C2-I bond is electronically primed for activation, it sits directly adjacent (ortho) to the bulky cyclopropoxy group. If you use an exceptionally bulky phosphine ligand (e.g., tBu3P or XPhos) during the first coupling step, the steric clash can artificially raise the activation energy for C2 insertion. This slows down the C2 reaction enough that C6-Br activation begins to compete, ruining your chemoselectivity.

Q3: How do I select the right catalyst to prevent over-coupling? A: For exclusive C2 coupling, you must use a "mild" catalyst system. A linear, less sterically demanding ligand like PPh3 or a flexible bidentate ligand like dppf allows the Pd center to access the sterically hindered C2 position without over-activating the catalyst[3]. Save the bulky, electron-rich ligands (which are designed to force oxidative addition into stronger bonds) for the subsequent C6 coupling[4].

Process Visualization

Fig 1: Chemoselective oxidative addition pathway driven by activation energy differentials.

Troubleshooting Matrix

Observed Issue	Root Cause Analysis	Corrective Action
Mixture of C2 and C6 coupled products in Step 1	Catalyst is too active or temperature is too high, overcoming the C-Br activation barrier.	Switch from Pd2(dba)3/XPhos to Pd(PPh3)4. Lower reaction temperature to 50–60 °C. Strictly limit boronic acid to 1.05 equivalents.
Incomplete conversion at C2 (Stalled Reaction)	Steric hindrance from the 3-cyclopropoxy group is impeding the transmetalation step.	Do not increase temperature (risks C6 activation). Instead, switch to a more soluble base like Cs2CO3 to accelerate transmetalation.
Protodehalogenation (Loss of Iodide, no coupling)	Oxidative addition occurs, but transmetalation is too slow; the Pd-aryl intermediate gets protonated.	Ensure rigorous degassing. Use a biphasic solvent system (e.g., Toluene/H2O) to ensure the inorganic base is fully dissolved and available.
Black precipitate forms (Catalyst Deactivation)	Pd(0) is agglomerating into inactive palladium black due to ligand dissociation or poor stabilization.	Increase ligand-to-palladium ratio slightly (e.g., 2.5:1). Ensure the reaction is strictly oxygen-free.

Quantitative Catalyst Optimization Data

To achieve predictable results, catalyst systems must be paired with the specific bond dissociation energies of the target sites. Below is the validated optimization matrix for sequential coupling[3].

Coupling Phase	Target Bond	Catalyst Precursor	Ligand Choice	Base	Solvent System	Temp	Expected Yield
Phase 1 (C2)	C-I	Pd(PPh3)4 (5 mol%)	PPh3 (Intrinsic)	Na2CO3	Dioxane / H2O (4:1)	60 °C	> 85%
Phase 1 (C2) Alt	C-I	PdCl2(dppf) (5 mol%)	dppf (Intrinsic)	K2CO3	THF / H2O (4:1)	50 °C	> 90%
Phase 2 (C6)	C-Br	Pd2(dba)3 (2.5 mol%)	XPhos (5 mol%)	K3PO4	Toluene / H2O (10:1)	100 °C	> 80%
Phase 2 (C6) Alt	C-Br	Pd(OAc)2 (5 mol%)	SPhos (10 mol%)	Cs2CO3	Dioxane	95 °C	> 85%

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By utilizing precise In-Process Controls (IPCs) via LC-MS, you can definitively prove the site of coupling based on the isotopic signature of the remaining halogens.

Fig 2: Self-validating workflow for sequential chemoselective Suzuki-Miyaura coupling.

Protocol A: Chemoselective Suzuki-Miyaura Coupling at C2-I

Objective: Selectively couple Arylboronic Acid A at the C2 position while leaving the C6-Br bond completely intact.

• Preparation: To a flame-dried Schlenk tube, add 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine (1.0 equiv) and Arylboronic Acid A (1.05 equiv). Causality: Strictly limiting the boronic acid prevents the thermodynamic push toward di-coupling.

• Catalyst & Base: Add Pd(PPh3)4 (5 mol%) and Na2CO3 (2.0 equiv).

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H2O (4:1, 0.2 M). Subject the mixture to three freeze-pump-thaw cycles.

• Reaction: Heat the sealed tube to 60 °C and stir vigorously for 4–6 hours.

• Self-Validating IPC (Crucial): Sample the reaction for LC-MS.

  • Validation Check: You must observe a mass shift corresponding to the loss of Iodine (-126.9 Da) and addition of the Aryl group.

  • Isotopic Proof: The product mass must display a distinct 1:1 isotopic doublet (M and M+2). This proves the bromine atom (which has roughly equal ^79Br and ^81Br isotopes) is still covalently bound to the C6 position. If you see a single mass peak, you have over-coupled.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2SO4, and purify via flash chromatography.

Protocol B: Subsequent Suzuki-Miyaura Coupling at C6-Br

Objective: Force the coupling of Arylboronic Acid B into the less reactive C6-Br bond of the intermediate generated in Protocol A.

• Preparation: To a new Schlenk tube, add the mono-coupled intermediate from Protocol A (1.0 equiv) and Arylboronic Acid B (1.5 equiv).

• Catalyst & Base: Add Pd2(dba)3 (2.5 mol%), XPhos (5.0 mol%), and K3PO4 (3.0 equiv). Causality: The electron-rich XPhos ligand dramatically increases the electron density on the Pd center, providing the necessary energy to undergo oxidative addition into the stronger C-Br bond[1].

• Solvent & Degassing: Add degassed Toluene/H2O (10:1, 0.15 M). Purge with Argon for 10 minutes.

• Reaction: Heat to 100 °C for 12 hours.

• Self-Validating IPC: Sample for LC-MS.

  • Validation Check: The 1:1 isotopic doublet must completely disappear. The emergence of a single, dominant monoisotopic [M+H]+ peak confirms the successful displacement of the bromine atom.

• Workup: Filter through a pad of Celite to remove palladium black, concentrate, and purify via reverse-phase HPLC or silica gel chromatography.

References

• 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses. Chemical Communications (RSC Publishing).2

• Efficient chemoselective sequential Pd-catalyzed Suzuki coupling of highly functionalized iodoaryl triflates. Graz University of Technology / Elsevier Pure.3

• Navigating the Suzuki Coupling Landscape: A Comparative Guide to 2-Amino-6-bromopyridine and 2-Amino-6-chloropyridine. Benchchem.1

• Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions. Frontiers in Chemistry.4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 4. Frontiers | Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions [frontiersin.org]

Technical Support Center: Troubleshooting Solubility & Reactivity of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter unexpected precipitation, stalled reactions, or poor yields when working with complex halogenated building blocks.

Working with 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine (CAS: 1243326-15-9)[1] presents unique physicochemical challenges. While its dual-halogen handles make it an exceptional candidate for chemoselective cross-coupling, these same structural features often lead to severe solubility issues in standard organic solvents. This guide is designed to provide you with the mechanistic causality behind these issues and field-proven, self-validating protocols to overcome them.

Mechanistic Insight: The "Why" Behind the Precipitation

Before changing solvents blindly, we must understand the intermolecular forces at play. Why does a relatively low-molecular-weight (~340 g/mol ), highly lipophilic molecule crash out of organic solvents?

The answer lies in Halogen Bonding (XB) . Halogen bonds are highly directional, hydrophobic non-covalent interactions[2]. In this molecule, the pyridine nitrogen acts as a strong Lewis base (XB acceptor), while the highly polarizable iodine at the C2 position acts as a potent XB donor. This complementary donor-acceptor relationship creates a robust, self-assembling intermolecular network in the solid state[3].

To dissolve this compound, your solvent must possess enough dielectric strength or coordinating ability to competitively disrupt the C−I⋅⋅⋅N halogen bonds. Solvents like hexanes or cold THF simply lack the thermodynamic driving force to break this crystal lattice, leading to sudden precipitation during critical reaction steps.

Troubleshooting FAQs

Q1: Why does the compound crash out of THF during low-temperature (-78 °C) metal-halogen exchange?

The Causality: At -78 °C, the dielectric constant of Tetrahydrofuran (THF) drops, and its ability to solvate the halogen-bonded network diminishes. The kinetic energy of the system is too low to prevent self-assembly. The Solution: Switch your solvent to 2-Methyltetrahydrofuran (2-MeTHF) or Cyclopentyl methyl ether (CPME). 2-MeTHF has a superior low-temperature solubility profile and is highly recommended by recent green solvent selection guides[4]. Alternatively, adding 1.0 equivalent of TMEDA competitively binds the network and enhances solubility.

Q2: In Pd-catalyzed Suzuki-Miyaura couplings, my reaction forms an un-stirrable slurry and stalls. How do I fix this?

The Causality: Cross-coupling of dihalogenated pyridines often stalls if the active Pd-intermediates or the starting material precipitate. Furthermore, solvent polarity directly dictates chemoselectivity (C-I vs. C-Br oxidative addition); polar aprotic solvents stabilize the anionic transition states required for efficient coupling[5]. The Solution: Transition to a biphasic system. A mixture of 1,4-Dioxane/Water (3:1) or 2-MeTHF/Water is ideal. The aqueous phase dissolves inorganic bases and halide byproducts, while the organic phase maintains the solubility of the pyridine[6].

Q3: I am preparing a 100 mM stock solution for High-Throughput Screening (HTS), but it remains cloudy in DMSO. What is wrong?

The Causality: Trace water in hygroscopic DMSO drastically reduces the solubility of highly lipophilic halogenated compounds, forcing them out of solution. The Solution: Ensure the use of strictly anhydrous DMSO (<50 ppm water). If cloudiness persists, apply gentle sonication at 40 °C for 15 minutes to provide the kinetic energy needed to break the halogen bonds[7].

Solvent Compatibility & Solubility Profile

Use the following data table to select the appropriate solvent system for your specific workflow.

Solvent System	Polarity Index	Solubilizing Power (RT)	Solubilizing Power (-78 °C)	Recommended Workflow
THF	4.0	Moderate	Poor	General ambient synthesis
2-MeTHF	4.1	High	Moderate	Low-temp metalation / Lithiation
DMSO (Anhydrous)	7.2	Very High	N/A (Freezes)	Stock solutions (HTS)
Toluene	2.4	Low	Very Poor	Not Recommended
1,4-Dioxane / H2O (3:1)	~4.8	High	N/A (Freezes)	Biphasic Cross-Coupling

Experimental Protocols

Protocol A: Preparation of 0.5 M Stock Solution for HTS

This protocol is self-validating; optical clarity serves as the primary indicator of solvent integrity.

• Preparation: Weigh 170 mg (0.5 mmol) of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine into a dry 2 mL amber glass vial.

• Solvent Addition: Add exactly 1.0 mL of Anhydrous DMSO (sealed under Argon, <50 ppm H2​O ).

  • Causality: Using standard benchtop DMSO will introduce trace water, triggering hydrophobic aggregation.

• Disruption of Lattice: Cap the vial and place it in an ultrasonic bath heated to 40 °C for 15 minutes.

  • Causality: Acoustic cavitation combined with thermal energy overcomes the C−I⋅⋅⋅N halogen bond enthalpy.

• Validation Step: Remove the vial and inspect against a light source. The solution must be completely optically clear. If microscopic turbidity persists, your DMSO has absorbed atmospheric moisture and must be replaced.

Protocol B: Chemoselective Suzuki-Miyaura Coupling (C-I Selective)

Optimized for biphasic solubility to prevent product/catalyst precipitation.

• Reagent Loading: In a Schlenk flask, combine 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine (1.0 equiv), the target boronic acid (1.05 equiv), and Pd(dppf)Cl2​ (3 mol%).

• Solvent Addition: Add 2-MeTHF to achieve a 0.2 M concentration of the pyridine.

  • Causality: 2-MeTHF provides superior organic solubility compared to THF and is immiscible with water, creating a clean biphasic boundary[6].

• Base Addition: Add a 2.0 M aqueous solution of K2​CO3​ (2.0 equiv). The organic-to-aqueous volume ratio should be roughly 3:1.

• Reaction: Degas via sparging with Argon for 10 minutes, then heat to 60 °C with vigorous stirring (800 rpm).

• Validation Step: Stop stirring briefly after 1 hour. The organic layer should remain a homogeneous, clear (though colored) solution. If a slurry forms at the interface, add an additional 10% volume of 2-MeTHF to re-solvate the coupling product.

Troubleshooting Workflow Visualization

Follow this decision tree to rapidly identify the correct solvent intervention based on your experimental conditions.

Fig 1. Decision tree for troubleshooting solubility issues based on experimental workflows.

References

• The Halogen Bond Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Halogen bonding and mechanochemistry combined: synthesis, characterization, and application of N-iodosaccharin pyridine complexes Source: RSC Publishing (Organic Chemistry Frontiers) URL:[Link]

• Green Solvent Selection for Suzuki–Miyaura Coupling of Amides Source: ACS Sustainable Chemistry & Engineering URL:[Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Green-Solvent Selection for Acyl Buchwald–Hartwig Cross-Coupling of Amides Source: ACS Sustainable Chemistry & Engineering URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. The Halogen Bond - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Halogen bonding and mechanochemistry combined: synthesis, characterization, and application of N -iodosaccharin pyridine complexes - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QO01512B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Handling, storage, and shelf-life stability of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the nuanced handling, storage, and shelf-life stability of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine . This dihalogenated building block is highly valued in selective cross-coupling cascades (e.g., sequential Suzuki/Stille reactions) due to the orthogonal reactivity of its iodine and bromine substituents. However, its unique structural motifs—specifically the highly photosensitive 2-iodo group and the ether-linked cyclopropoxy moiety—demand strict adherence to mechanistic-driven handling protocols to prevent premature degradation.

Physicochemical Properties & Storage Specifications

To establish a baseline for stability, the quantitative specifications of this compound are summarized below.

Property	Specification / Value	Impact on Handling
CAS Number	1243326-15-9	N/A
Molecular Formula	C8H7BrINO	N/A
Molecular Weight	339.96 g/mol	Required for accurate molarity calculations.
Optimal Storage	-20°C, sealed under Argon/N2	Suppresses thermal degradation and oxidation.
Light Sensitivity	High (Photodehalogenation risk)	Mandates the use of amber vials and subdued light.
Moisture Sensitivity	Moderate (Hygroscopic)	Requires desiccation prior to atmospheric exposure.
Primary Degradation	Photolytic C-I bond cleavage	Generates reactive radicals and molecular iodine.

Troubleshooting Guides & FAQs

Q1: Why is strict storage at -20°C in the dark required? What is the mechanistic failure mode if left on the bench? A: The requirement for dark, sub-zero storage is dictated by the inherent thermodynamic instability of the carbon-iodine (C-I) bond at the 2-position of the pyridine ring. The C-I bond possesses a relatively low bond dissociation energy. Exposure to ambient UV or visible light induces photolytic homolytic cleavage, generating a highly reactive 2-pyridyl radical and an iodine radical ([1]). These radicals rapidly abstract hydrogen from ambient moisture or solvents, leading to the formation of the deiodinated byproduct (6-bromo-3-cyclopropoxypyridine) and molecular iodine ( I2​ ). Storing the compound at -20°C in the dark eliminates the photonic excitation energy and suppresses the kinetic energy required for this degradation pathway ().

Q2: My lyophilized powder has changed from a pale yellow to a distinct brown color. Is the reagent ruined? A: A brown discoloration is a definitive visual diagnostic of molecular iodine ( I2​ ) liberation, confirming that partial photodehalogenation or oxidative degradation has occurred. While the entire batch may not be destroyed, the effective molarity of your active building block is compromised, which will poison stoichiometric catalytic cycles. Actionable Step: Do not use the reagent blindly. You must quantify the degradation via LC-MS (see Protocol 2). If the purity has dropped below 95%, repurification via silica gel flash chromatography (hexane/EtOAc) is strictly required to remove the deiodinated impurity and free iodine.

Q3: How should I handle the compound during benchtop weighing to prevent moisture condensation? A: When a vial is moved directly from a -20°C freezer to a humid room-temperature environment, atmospheric water rapidly condenses on the cold powder. This moisture can hydrolyze sensitive catalytic intermediates (like palladium oxidative addition complexes) during your subsequent reactions. Causality-Driven Protocol: Always place the sealed vial in a desiccator and allow it to equilibrate to room temperature for at least 30 minutes before opening. This self-validating step ensures the internal temperature matches the ambient temperature, physically preventing condensation ([2]).

Q4: Is the cyclopropoxy group stable under standard cross-coupling conditions? A: Yes, the cyclopropoxy ether linkage is robust under the mildly basic conditions typical of Suzuki-Miyaura or Sonogashira couplings. However, it is highly sensitive to strong Lewis acids (e.g., BBr3​ , AlCl3​ ) or strong protic acids (e.g., concentrated HBr , HI ), which act as electrophiles and can induce ring-opening of the strained cyclopropane ring or ether cleavage. Maintain a pH > 7 during your aqueous workups to preserve this functional group ([3]).

Experimental Protocols

Protocol 1: Safe Handling and Preparation of Stock Solutions

Objective: Prepare a degradation-resistant stock solution for high-throughput screening or parallel synthesis, ensuring the C-I bond remains intact.

• Thermal Equilibration: Transfer the sealed amber vial from the -20°C freezer directly into a vacuum desiccator. Wait 30 minutes for the vial to reach room temperature to prevent moisture condensation.

• Environmental Control: Dim the fume hood lights to minimize UV/Vis exposure. Ensure all glassware (vials, syringes) is oven-dried and purged with Argon.

• Rapid Weighing: Rapidly weigh the required mass into an amber glass vial to minimize atmospheric exposure.

• Dissolution: Inject anhydrous, sparged solvent (e.g., THF, DMF, or DMSO) to achieve the desired molarity (e.g., 0.1 M). Causality Note: Sparging the solvent with Argon removes dissolved oxygen, preventing oxidative degradation pathways.

• Inert Storage: Flush the headspace of the vial with Argon for 15 seconds, seal with a PTFE-lined septum cap, wrap in aluminum foil, and store at -80°C for long-term liquid stability.

Protocol 2: Purity Verification via LC-MS

Objective: A self-validating analytical system to confirm the integrity of the C-I and C-Br bonds prior to deployment in synthesis.

• Sample Preparation: Dilute 1 µL of the stock solution into 1 mL of LC-MS grade Acetonitrile (ensure the solvent is degassed).

• Chromatography: Utilize a C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm). Run a fast linear gradient from 5% to 95% Acetonitrile (containing 0.1% Formic Acid) over 3 minutes.

• Detection: Monitor UV absorbance at 254 nm (optimal for the pyridine chromophore) and positive electrospray ionization (ESI+).

• Validation Check (The Self-Validating Step):

  • Intact Product: Look for a doublet peak at m/z 340 and 342 in a 1:1 ratio. This isotopic signature confirms the presence of exactly one Bromine atom and an intact molecule ( [M+H]+ ).

  • Deiodinated Impurity: Look for a doublet at m/z 214 and 216. The presence of this mass indicates photolytic C-I cleavage.

  • Action: If the UV integration of the deiodinated impurity exceeds 5%, the batch must be discarded or repurified.

Mechanistic and Workflow Visualizations

Workflow for the safe handling and storage of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine.

Logical relationship mapping the photolytic degradation pathway and its visual diagnostic.

References

• "Developing and Exploiting New Photoreductants in Radical Chemistry", TDX. URL: [Link]

Sources

• 1. tdx.cat [tdx.cat]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemscene.com [chemscene.com]

Technical Support Center: Cross-Coupling with 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

A Guide to Minimizing Side Reactions and Maximizing Yield

Welcome to the Technical Support Center for cross-coupling reactions involving 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of utilizing this versatile building block in organic synthesis. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to help you overcome common challenges and achieve your desired synthetic outcomes.

Understanding the Reactivity of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

The unique substitution pattern of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine presents both opportunities and challenges in cross-coupling reactions. The presence of two different halogen atoms at the 2- and 6-positions allows for sequential, regioselective functionalization. The C-I bond is generally more reactive than the C-Br bond in palladium-catalyzed cross-coupling reactions, enabling selective coupling at the 2-position.[1][2][3] However, the electron-donating nature of the cyclopropoxy group at the 3-position can influence the reactivity of the pyridine ring and potentially lead to side reactions.

This guide will focus on three commonly employed cross-coupling reactions: Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination, addressing the specific issues that may arise when using 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine as a substrate.

Troubleshooting Common Side Reactions

Issue 1: Lack of Regioselectivity and Double Coupling

Question: I am attempting a Suzuki-Miyaura coupling to functionalize the 2-position, but I am observing a mixture of products, including coupling at the 6-position and di-substituted pyridine. How can I improve the regioselectivity?

Answer: Achieving high regioselectivity for the C-I bond at the 2-position is expected due to its higher reactivity compared to the C-Br bond at the 6-position.[1][2][3] However, several factors can lead to a loss of selectivity and the formation of undesired products.

Troubleshooting Strategies:

• Catalyst and Ligand Selection: The choice of palladium catalyst and ligand is crucial. For selective coupling at the 2-position, a less reactive catalyst system may be beneficial. Sterically hindered ligands can also influence selectivity.[4][5] It is recommended to screen a variety of phosphine ligands, from simple triphenylphosphine to more specialized biaryl phosphine ligands.

• Reaction Temperature: Lowering the reaction temperature can often enhance selectivity. Start with milder conditions (e.g., room temperature or slightly elevated temperatures) and gradually increase if the reaction is too slow.

• Base Selection: The choice of base can impact the catalytic cycle and, consequently, the regioselectivity.[6][7] Inorganic bases like K₂CO₃ or Cs₂CO₃ are commonly used in Suzuki couplings. Screening different bases may be necessary to find the optimal conditions for your specific coupling partners.

• Stoichiometry of the Boronic Acid/Ester: Using a slight excess (1.1-1.2 equivalents) of the boronic acid or ester is common. However, a large excess may drive the reaction towards double coupling, especially at higher temperatures or with highly active catalysts.

Issue 2: Protodehalogenation - Loss of a Halogen Atom

Question: My reaction is yielding a significant amount of 3-(cyclopropoxy)-2-iodopyridine (loss of bromine) or 6-Bromo-3-(cyclopropoxy)pyridine (loss of iodine) instead of the desired coupled product. What is causing this, and how can I prevent it?

Answer: The replacement of a halogen atom with a hydrogen atom is a common side reaction known as protodehalogenation or hydrodehalogenation.[8][9][10] This can occur through various mechanisms, often involving a palladium-hydride species.[9]

Troubleshooting Strategies:

• Source of Hydride: The hydride source can be adventitious water, alcoholic solvents, or even the amine base in some cases.[9][10][11]

  • Solvent Choice: Ensure the use of anhydrous solvents. If an alcohol is used as a co-solvent, consider switching to a non-protic solvent system (e.g., toluene, dioxane, or THF).

  • Base Selection: Some bases are more prone to generating hydride species. Using anhydrous inorganic bases like K₃PO₄ or Cs₂CO₃ can be beneficial. In Buchwald-Hartwig aminations, weaker bases or careful selection of the base is critical.[12]

• Ligand Choice: The electronic and steric properties of the phosphine ligand can influence the rate of reductive elimination of the desired product versus the reductive elimination of the dehalogenated byproduct.[9] Screening bulky, electron-rich ligands may favor the desired coupling pathway.

• Inert Atmosphere: Rigorously maintain an inert atmosphere (argon or nitrogen) to prevent the formation of palladium oxides, which can participate in side reactions.[13]

Issue 3: Homo-coupling of the Coupling Partner

Question: I am observing the formation of a symmetrical biaryl (from my boronic acid in a Suzuki reaction) or a 1,3-diyne (from my terminal alkyne in a Sonogashira reaction). How can I suppress this homo-coupling?

Answer: Homo-coupling is a frequent side reaction in cross-coupling chemistry. In Suzuki reactions, it is often promoted by the presence of oxygen and palladium(II) species.[1][14][15] In Sonogashira couplings, the copper(I) co-catalyst in the presence of oxygen can lead to the oxidative homo-coupling of the alkyne, known as Glaser coupling.[13][16]

Troubleshooting Strategies:

• Rigorous Exclusion of Oxygen: This is the most critical factor in preventing homo-coupling.[13][15]

  • Degassing: Thoroughly degas all solvents and the reaction mixture using methods like freeze-pump-thaw or by bubbling an inert gas (argon or nitrogen) through the solvent for an extended period.

  • Inert Atmosphere: Maintain a strict inert atmosphere throughout the reaction setup and duration.

• For Sonogashira Couplings:

  • Minimize Copper(I) Co-catalyst: Use the minimum effective amount of the copper(I) salt (e.g., CuI). In some cases, copper-free Sonogashira protocols can be employed.[16]

  • Slow Addition of Alkyne: Adding the terminal alkyne slowly to the reaction mixture can help to keep its concentration low and minimize the rate of homo-coupling.[16]

• For Suzuki-Miyaura Couplings:

  • Use of Pd(0) Pre-catalysts: Starting with a Pd(0) source can sometimes be advantageous over Pd(II) sources that require in-situ reduction, as incomplete reduction can leave residual Pd(II) that promotes homo-coupling.[1]

Frequently Asked Questions (FAQs)

Q1: Which halogen is more reactive on the 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine substrate?

A1: The C-I bond at the 2-position is significantly more reactive than the C-Br bond at the 6-position in typical palladium-catalyzed cross-coupling reactions.[1][2][3] This allows for selective functionalization at the 2-position under carefully controlled conditions.

Q2: Can I perform a second coupling reaction at the 6-position?

A2: Yes, after selectively functionalizing the 2-position, the remaining C-Br bond at the 6-position can be subjected to a second, typically more forcing, cross-coupling reaction to generate di-substituted pyridines. This sequential approach is a powerful tool for building molecular complexity.

Q3: My reaction mixture turns black. What does this indicate?

A3: The formation of a black precipitate, known as "palladium black," is a sign of palladium catalyst decomposition.[16][17] This leads to a loss of catalytic activity and low yields. Common causes include the presence of oxygen, impurities in the reagents or solvents, or excessively high reaction temperatures.[16] To prevent this, ensure all reagents and solvents are pure and dry, the reaction is conducted under a strict inert atmosphere, and the temperature is carefully controlled.

Q4: How does the cyclopropoxy group at the 3-position affect the reaction?

A4: The cyclopropoxy group is an electron-donating group. This can increase the electron density of the pyridine ring, which may slightly decrease the rate of oxidative addition of the palladium catalyst to the C-X bonds compared to an unsubstituted dihalopyridine.[1] However, it also influences the electronic properties of the final product, which is often a desirable feature in medicinal chemistry.

Experimental Protocols

Protocol 1: Selective Suzuki-Miyaura Coupling at the 2-Position

This is a general procedure and may require optimization for specific substrates.

• Reagent Preparation: In a dry Schlenk tube under an inert atmosphere (argon or nitrogen), combine 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine (1.0 mmol), the arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add degassed solvent (e.g., a mixture of toluene and water, 4:1 ratio, 5 mL) via syringe.[13]

• Reaction: Stir the mixture vigorously at a controlled temperature (start with 60-80 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Selective Sonogashira Coupling at the 2-Position

This is a general procedure and may require optimization for specific substrates.

• Reagent Preparation: To a dry Schlenk tube under an inert atmosphere, add 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine (1.0 mmol), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%), and a copper(I) co-catalyst (e.g., CuI, 4 mol%).

• Solvent and Base Addition: Add a degassed solvent (e.g., THF or DMF, 5 mL) and a degassed amine base (e.g., triethylamine or diisopropylethylamine, 3.0 mmol) via syringe.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol) to the reaction mixture via syringe.

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C). Monitor the progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) and filter through a pad of celite to remove the catalyst residues.[16]

• Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 3: Selective Buchwald-Hartwig Amination at the 2-Position

This is a general procedure and may require optimization for specific substrates.

• Reagent Preparation: In a glovebox or under a strict inert atmosphere in a Schlenk tube, combine 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine (1.0 mmol), the amine (1.2 mmol), a palladium pre-catalyst (e.g., a G3 or G4 Buchwald precatalyst, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos or SPhos, 1.1-1.2 equivalents relative to palladium), and a base (e.g., NaOtBu or K₃PO₄, 1.4 mmol).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane, 5 mL) via syringe.

• Reaction: Stir the mixture at an elevated temperature (e.g., 80-110 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, quench the reaction with saturated aqueous NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Data Summary

Table 1: Influence of Reaction Parameters on Side Product Formation

Side Reaction	Key Contributing Factors	Recommended Mitigation Strategies
Lack of Regioselectivity	High temperature, highly active catalyst, large excess of coupling partner	Lower reaction temperature, screen less reactive catalysts/ligands, use a modest excess of the coupling partner.
Protodehalogenation	Protic solvents (alcohols, water), certain bases, high temperatures	Use anhydrous, aprotic solvents; select non-hydride donating bases (e.g., K₃PO₄, Cs₂CO₃); optimize temperature.[9][11][12]
Homo-coupling	Presence of oxygen, residual Pd(II) species (Suzuki), copper(I) co-catalyst (Sonogashira)	Rigorous degassing and maintenance of an inert atmosphere; use of Pd(0) pre-catalysts; minimize or eliminate copper(I) in Sonogashira couplings.[13][15][16]

Visualizing Reaction Pathways and Troubleshooting

Diagram 1: General Catalytic Cycle for Cross-Coupling and Points of Side Reaction Entry

Caption: General cross-coupling cycle and common side reaction pathways.

Diagram 2: Troubleshooting Workflow for Low Yield

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. scilit.com [scilit.com]
• 7. Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deciphering complexity in Pd–catalyzed cross-couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Chemoselective Mastery: A Comparative Guide to Halogen Reactivity (I vs. Br) in 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists Focus: Regioselective Palladium-Catalyzed Cross-Coupling

The strategic functionalization of polyhalogenated heterocycles is a cornerstone of modern medicinal chemistry. 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine represents a highly versatile, yet complex, bifunctional building block. Because both the C2 and C6 positions are adjacent to the electron-withdrawing pyridine nitrogen, both sites are inherently activated toward transition-metal-catalyzed cross-coupling.

To successfully utilize this scaffold, researchers must exploit the intrinsic thermodynamic and kinetic differences between the carbon-iodine (C–I) and carbon-bromine (C–Br) bonds. This guide provides an objective, data-driven comparison of these reactive sites, detailing the mechanistic causality and providing self-validating protocols for sequential functionalization.

Mechanistic Grounding: The Hierarchy of Halogen Reactivity

In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig), the regioselectivity in dihalogenated systems is primarily dictated by the rate of oxidative addition [1]. This step is governed by the Bond Dissociation Energy (BDE) of the carbon-halogen bonds.

• C2–Iodine Reactivity: The C–I bond has a significantly lower BDE (~65 kcal/mol) compared to the C–Br bond. Consequently, oxidative addition of Pd(0) into the C2–I bond is kinetically favored and occurs rapidly under mild conditions.

• C6–Bromine Reactivity: The C–Br bond is stronger (~81 kcal/mol). While the C6 position is activated by the adjacent nitrogen, the inherent strength of the bromine bond requires elevated temperatures and more electron-rich, sterically demanding ligands to force oxidative addition [2].

• Electronic Modulation via C3-Cyclopropoxy: The cyclopropoxy group at the C3 position acts as an electron-donating group (EDG) via resonance (+M effect). Being ortho to the C2 position, it slightly increases the electron density at C2. While this theoretically dampens the electrophilicity of C2 compared to an unsubstituted pyridine, the massive ~16 kcal/mol BDE difference between iodine and bromine overwhelmingly dominates the chemoselectivity [3].

Mechanistic divergence in oxidative addition based on halogen BDE.

Quantitative Reactivity Profiling

To objectively compare the performance of the C2–I and C6–Br sites, the following table summarizes standardized Suzuki-Miyaura coupling parameters required to achieve >95% conversion at each respective position.

Reactive Site	Est. BDE (kcal/mol)	Optimal Catalyst System	Base / Solvent	Temp.	Conversion (1 hr)	Chemoselectivity
C2 – Iodine	~65	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ / Toluene:H₂O	40 °C	> 98%	> 99% (Over C6-Br)
C6 – Bromine	~81	Pd(dppf)Cl₂ (10 mol%)	K₃PO₄ / Dioxane:H₂O	90 °C	< 5% (at 40 °C)	N/A (Requires prior C2 reaction)

Strategic Workflow for Sequential Functionalization

By leveraging the parameters above, researchers can perform iterative cross-couplings. The workflow relies on a "mild-then-forcing" paradigm.

Sequential cross-coupling workflow exploiting C2-I vs C6-Br reactivity.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. They incorporate specific causal reasoning for reagent selection and built-in analytical checkpoints to verify success before proceeding to subsequent steps.

Protocol A: Chemoselective Suzuki Coupling at C2 (Iodine)

Objective: Achieve quantitative arylation at C2 while preserving the C6-Br bond.

• Preparation: In an oven-dried Schlenk flask, combine 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine (1.0 equiv), arylboronic acid (1.05 equiv), and 1,3,5-trimethoxybenzene (0.1 equiv, as an internal NMR standard).

• Catalyst & Base: Add Pd(PPh₃)₄ (5 mol%) and aqueous Na₂CO₃ (2.0 M, 2.0 equiv).

  • Causality: Pd(PPh₃)₄ is a mild Pd(0) source that readily inserts into highly reactive C–I bonds but struggles with C–Br bonds at low temperatures. The slight excess of boronic acid (1.05 equiv) prevents over-coupling.

• Solvent & Degassing: Add a 4:1 mixture of Toluene/H₂O. Degas the mixture via three freeze-pump-thaw cycles.

  • Causality: Oxygen rapidly degrades Pd(0) to inactive Pd(II) species, leading to stalled reactions and requiring higher temperatures that compromise chemoselectivity.

• Reaction: Stir at 40 °C for 2 hours.

• Validation Checkpoint (In-Process): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Success Criteria: Complete disappearance of the starting material mass. Appearance of the mono-arylated product mass exhibiting a distinct 1:1 isotopic bromine splitting pattern (M / M+2), confirming the C6-Br bond remains perfectly intact.

• Workup: Extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Forcing Suzuki Coupling at C6 (Bromine)

Objective: Functionalize the remaining C6-Br bond on the intermediate generated in Protocol A.

• Preparation: To a new flask, add the mono-arylated intermediate (1.0 equiv) and the second arylboronic acid (1.5 equiv).

• Catalyst & Base: Add Pd(dppf)Cl₂ (10 mol%) and anhydrous K₃PO₄ (3.0 equiv).

  • Causality: The bidentate dppf ligand is highly electron-donating and enforces a specific bite angle on the palladium center, vastly accelerating the difficult oxidative addition into the stronger C–Br bond. K₃PO₄ is a stronger base required to facilitate transmetalation with less reactive substrates.

• Solvent: Add a 10:1 mixture of 1,4-Dioxane/H₂O. Degas via sparging with Argon for 15 minutes.

• Reaction: Heat to 90 °C for 12 hours.

  • Causality: The elevated thermal energy is an absolute requirement to overcome the ~81 kcal/mol activation barrier of the C–Br bond.

• Validation Checkpoint (Post-Reaction): Analyze the crude mixture via ¹H-NMR.

  • Success Criteria: Integration of the internal standard against the newly introduced aryl protons should indicate >90% yield. The disappearance of the characteristic C5-pyridine proton shift associated with the brominated precursor confirms full conversion.

References

• Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. National Center for Biotechnology Information (PMC). Available at:[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. National Center for Biotechnology Information (PMC). Available at:[Link]

• Substitution Reactions on Iodine and Bromine: Mechanisms for Facile Halogenations of Heterocycles. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

A Researcher's Guide to Strategic Synthesis: Benchmarking 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine Against Other Pyridine Scaffolds

The pyridine ring is a cornerstone of medicinal chemistry, forming the structural core of numerous FDA-approved drugs.[1][2] Its significance lies in its ability to act as a hydrogen bond acceptor and its potential for protonation at physiological pH, which can enhance the solubility and bioavailability of drug candidates.[3] However, the true potential of a pyridine-based therapeutic is often unlocked by the strategic placement of various substituents. This guide provides a comparative analysis of 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine, a highly versatile building block, against other common pyridine scaffolds, offering insights for researchers, scientists, and drug development professionals.

The Strategic Advantage of Orthogonal Halogenation

The key to the synthetic utility of 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine lies in the differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. The C-I bond is inherently more reactive in transition metal-catalyzed cross-coupling reactions, a cornerstone of modern drug discovery.[4] This disparity allows for selective functionalization at the 2-position of the pyridine ring, while leaving the 6-bromo position available for subsequent transformations. This "orthogonal" reactivity provides a powerful platform for the rapid and efficient synthesis of diverse compound libraries, a critical aspect of lead optimization in drug discovery.

In contrast, more common scaffolds like 2,6-dibromopyridine or 2,6-dichloropyridine present challenges in achieving selective mono-functionalization, often resulting in mixtures of products that require extensive purification.[4][5] While methods for selective mono-amination of 2,6-dibromopyridine have been developed, they may require specific catalysts or reaction conditions.[5]

Comparative Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful and widely used method for the formation of carbon-carbon bonds. The enhanced reactivity of the C-I bond in 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine allows for Suzuki-Miyaura coupling to proceed under milder conditions and with higher selectivity for the 2-position compared to di-bromo or di-chloro analogues.[4]

Experimental Protocol: Selective Suzuki-Miyaura Coupling at the 2-Position

This protocol outlines a standard procedure for the selective functionalization of the 2-position of 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine.

• Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., argon), combine 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine (1.0 eq.), the desired boronic acid or ester (1.1-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq.), and a suitable base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq.).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., dioxane, THF, or toluene) and water.

• Reaction Execution: Heat the mixture to a temperature ranging from 80 to 110 °C. The reaction progress should be monitored by a suitable analytical technique such as TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract the product into an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Workflow for Sequential Cross-Coupling

Caption: Sequential functionalization enabled by orthogonal reactivity.

Sonogashira Coupling: A Gateway to Alkynyl Pyridines

The Sonogashira coupling is another indispensable tool in the medicinal chemist's arsenal, allowing for the introduction of alkyne moieties. Similar to the Suzuki-Miyaura reaction, the C-I bond of 6-bromo-3-(cyclopropoxy)-2-iodo-pyridine exhibits significantly higher reactivity than the C-Br bond, enabling selective alkynylation at the 2-position.[6]

Comparative Yields in Mono-functionalization Reactions

Pyridine Scaffold	Halogen at C2	Halogen at C6	Typical Yield for Selective Mono-arylation/alkynylation (%)	Reference
6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine	Iodo	Bromo	>90%	[7]
2,6-Dibromopyridine	Bromo	Bromo	40-60% (often with mixtures)	[8]
2,6-Dichloropyridine	Chloro	Chloro	<30% (under standard conditions)	[9]

Note: Yields are representative and can vary depending on the specific coupling partners and reaction conditions.

The Unseen Contributor: The 3-(Cyclopropoxy) Group

While the halogenation pattern is key to the synthetic versatility of this scaffold, the 3-(cyclopropoxy) group offers its own set of advantages that are highly desirable in drug candidates:

• Metabolic Stability: The cyclopropyl group is generally resistant to oxidative metabolism, which can lead to an improved pharmacokinetic profile.

• Physicochemical Properties: The introduction of a cyclopropoxy group can favorably modulate a molecule's lipophilicity and solubility, key parameters influencing oral absorption and distribution.

• Conformational Rigidity: The rigid cyclopropyl ring can lock a portion of the molecule into a specific conformation, which can lead to enhanced binding affinity and selectivity for the target protein.

Relationship Between Structure and Desired Drug Properties

Caption: How structural features translate to drug discovery advantages.

Conclusion

In the competitive landscape of drug discovery, having access to versatile and strategically functionalized building blocks is paramount. 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine offers a distinct advantage over simpler di-halogenated pyridines due to the orthogonal reactivity of its C-I and C-Br bonds. This feature, combined with the beneficial properties imparted by the cyclopropoxy group, makes it an exceptional tool for medicinal chemists aiming to accelerate their research and efficiently explore the chemical space around the privileged pyridine scaffold.

References

• Daina, A., & Zoete, V. (2021). The expanding role of pyridine and dihydropyridine scaffolds in drug design. Drug Discovery Today, 26(4), 936-947.
• Inam, M., et al. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. IntechOpen.
• Kaur, M., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Advances, 12(26), 16481-16503.

• Kaur, M., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. Semantic Scholar. Available from: [Link]

• Che, Y., et al. (2020). Selective Functionalization of Pyridines via Heterocyclic Phosphonium Salts.

• Pipzine Chemicals. 6-Bromo-3-hydroxy-2-iodopyridine: Properties, Applications, Safety Data & Supplier China. Available from: [Link]

• Smith, A. B., et al. (2025).
• De, S., et al. (2001). Convenient Synthesis and Transformation of 2,6-Dichloro-4-iodopyridine. Organic Letters, 3(25), 4051-4054.

• McNally, A. (2022). Selective Functionalization Of Pyridines And Diazines. Pharmaron. Available from: [Link]

• Constable, E. C., et al. (2007). Synthesis and Characterization of 2,6-Di(quinolin-8-yl)pyridines. New Ligands for Bistridentate RuII Complexes with Microsecond Luminescent Lifetimes. The Journal of Organic Chemistry, 72(24), 9336-9344.
• Reddy, T. R., et al. (2020). A One-Pot Selective Saturation and Functionalization of Heteroaromatics Leading to Dihydropyridines and Dihydroquinolines.
• Cao, H., et al. (2023). meta-Selective C-H Functionalization of Pyridines.
• Reddy, T. R., et al. (2018). A Practical Synthesis of Substituted 2,6-Diaminopyridines via Microwave-Assisted Copper-Catalyzed Amination of Halopyridines.
• Anderson, R. G., & McNally, A. (2016). Selective Functionalization of Pyridines via Heterocyclic Phosphonium Salts. Journal of the American Chemical Society, 138(42), 13806-13809.
• Wang, C., et al. (2017). Metal-free regioselective C–N cross-coupling of dihalogenated N-heteroarenes with N-nucleophiles. RSC Advances, 7(59), 37233-37237.
• Al-Amiery, A. A., et al. (2022). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Molecules, 27(15), 4946.
• Abu-Taweel, G. M., et al. (2022). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. Critical Reviews in Analytical Chemistry, 52(7), 1547-1568.
• Razafindrainibe, F., et al. (2018). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. Chemistry-A European Journal, 24(56), 15056-15060.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 7. chemimpex.com [chemimpex.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine

Introduction

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel heterocyclic compounds are routine. 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine is a specialized building block whose unique structure offers significant potential in medicinal chemistry. However, its halogenated nature—containing both bromine and iodine—necessitates a rigorous and compliant approach to its disposal. Improper management of this compound and its associated waste streams can pose risks to personnel and the environment.

This guide provides a direct, step-by-step protocol for the safe and compliant disposal of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine. It is designed for laboratory professionals to ensure that safety and environmental stewardship are integral parts of the research workflow, building trust through operational excellence beyond the product itself.

Hazard Identification and Risk Assessment

The foundational step in safe disposal is a thorough understanding of the compound's hazards. 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine is a halogenated organic compound, a class of chemicals that requires specific disposal pathways.[1][2] While a comprehensive Safety Data Sheet (SDS) for this specific molecule may not be widely available, its hazards can be inferred from its structure and data on analogous halogenated pyridines.

Key risks include skin and eye irritation, and potential toxicity if swallowed, inhaled, or absorbed through the skin.[3][4][5][6] Therefore, it must be treated as hazardous waste, and under no circumstances should it be disposed of down the drain or in regular trash.[7][8]

Table 1: Summary of Hazard Profile (Based on Analogous Compounds)

Hazard Category	Description	Rationale & Key Considerations
Chemical Classification	Halogenated Organic Compound	Contains carbon-bromine and carbon-iodine bonds. This classification mandates disposal via regulated hazardous waste streams, typically involving high-temperature incineration.[1][9][10]
Acute Toxicity	Expected to be harmful if swallowed, in contact with skin, or if inhaled.	Structurally similar compounds are classified as Category 4 acute toxins.[6]
Skin Corrosion/Irritation	Causes skin irritation.	Halogenated aromatic compounds frequently cause irritation upon dermal contact.[3][4][5]
Serious Eye Damage/Irritation	Causes serious eye irritation.	Direct contact with the eyes can cause significant damage.[3][4][5]
Environmental Hazard	Expected to be toxic to aquatic organisms with long-term effects.	Halogenated organics can persist in the environment; improper disposal must be avoided.

Essential Safety and Handling Precautions

Before beginning any work that will generate waste, ensure all engineering controls and personal protective equipment (PPE) are in place. This proactive approach is the cornerstone of a self-validating safety system.

• Engineering Controls : All handling of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine, whether in solid form or in solution, must be conducted within a properly functioning and certified laboratory chemical fume hood.[2][11] This is the primary method to prevent inhalation of aerosolized powders or solvent vapors.

• Personal Protective Equipment (PPE) : A comprehensive PPE ensemble is mandatory.

  • Eye Protection : Wear chemical safety goggles or a full-face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133.[4]

  • Hand Protection : Use chemically resistant gloves. Butyl rubber is effective, while double-gloving with nitrile gloves can provide adequate protection for incidental contact. Nitrile gloves are not recommended for prolonged direct contact.[11]

  • Body Protection : Wear a fully buttoned lab coat and closed-toe shoes to protect against accidental spills.[4][11]

Step-by-Step Waste Segregation and Collection Protocol

The segregation of waste is the most critical logistical step. Co-mingling halogenated and non-halogenated waste streams complicates the disposal process, increases costs, and can be a violation of regulatory standards.[1][2]

Step 3.1: Identify and Segregate the Waste Stream Designate a specific waste container solely for "Halogenated Organic Waste."[1][2] This includes the pure compound, reaction mixtures, solutions, and all contaminated materials.

Step 3.2: Containment of Solid Waste

• Container Selection : Collect waste 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine and contaminated disposable solids (e.g., weighing papers, gloves, pipette tips) in a sealable, chemically compatible container. A high-density polyethylene (HDPE) container is an excellent choice.[2]

• Labeling : The moment the first item of waste is added, the container must be labeled.[11] The label must include:

  • The words "Hazardous Waste "[7]

  • The full chemical name: "6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine "

  • An accurate list of all components and their approximate concentrations.

  • The relevant hazard pictograms (e.g., irritant, toxic).

Step 3.3: Containment of Liquid Waste (Solutions)

• Container Selection : Use a dedicated, leak-proof, and shatter-resistant container for all solutions containing the target compound.

• Filling : Do not overfill the container. A safe limit is 80% of the container's capacity to allow for vapor expansion and prevent spills during transport.[2]

• Labeling : Label the liquid waste container with the same level of detail as the solid waste container, ensuring all solvent components are listed.

Step 3.4: Temporary Storage of Waste Containers Store sealed and labeled waste containers in a designated, secure satellite accumulation area. This area should be cool, dry, and well-ventilated, away from incompatible materials such as strong oxidizing agents and acids.[7][11] Ensure the container remains closed except when adding waste.[2]

Spill Management Protocol

Immediate and appropriate action is required in the event of a spill to mitigate hazards.

• Small Spill : If a small amount of solid material is spilled within a chemical fume hood and can be cleaned up in under 10 minutes by trained personnel, proceed as follows:

  • Ensure appropriate PPE is worn.[11]

  • Mechanically sweep or wipe up the material with an inert, dry absorbent.[7][11] Avoid creating dust.

  • Place the collected material and cleaning supplies into the designated halogenated solid waste container.[11]

  • Wipe the spill area clean to remove any residual contamination.

• Large Spill : For any large spill, or any spill that occurs outside of a fume hood:

  • Immediately evacuate all non-essential personnel from the area and restrict access.[11]

  • If safe to do so, eliminate all potential ignition sources.[12]

  • Contact your institution's Environmental Health and Safety (EHS) office and/or emergency services immediately.[11]

Final Disposal Logistics

The ultimate disposal of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine must be handled by professionals.

• Professional Disposal : The primary and only recommended method for disposal is through your institution's EHS office or a licensed hazardous waste disposal company.[2][7] These organizations are equipped to handle and transport hazardous chemicals according to federal and state regulations.[13]

• Incineration : The standard disposal technology for halogenated organic waste is high-temperature incineration in a rotary kiln or liquid injection incinerator.[7][9][13] This process ensures the complete destruction of the compound, breaking the carbon-halogen bonds and preventing environmental release.

• Documentation : Accurately complete all waste disposal forms or manifests as required by your institution and the disposal contractor. This creates a legal record of the waste's journey from the laboratory to its final disposition.[7]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 6-Bromo-3-(cyclopropoxy)-2-iodo-pyridine waste.

Caption: A workflow for the safe disposal of laboratory chemical waste.

References

• 12 Safety Precautions To Follow When Handling Pyridine . Post Apple Scientific. Available from: [Link]

• Production, Import, Use, and Disposal of Pyridine . Agency for Toxic Substances and Disease Registry (ATSDR). Available from: [Link]

• Pyridine Standard Operating Procedure . Washington State University. Available from: [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . U.S. Environmental Protection Agency (EPA). Available from: [Link]

• Pyridine Material Safety Data Sheet . J.T. Baker. Available from: [Link]

• Hazardous Substance Fact Sheet: Pyridine . New Jersey Department of Health. Available from: [Link]

• Hazardous Waste Segregation . Unknown University Source. Available from: [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds . eCFR :: U.S. Government Publishing Office. Available from: [Link]

• Alternative Control Technology Document: Halogenated Solvent Cleaners . U.S. Environmental Protection Agency (EPA). Available from: [Link]

• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 . California Code of Regulations. Available from: [Link]

• 6-bromo-3-iodopyridin-2-ol — Chemical Substance Information . NextSDS. Available from: [Link]

• OSHA Standard 1926.55 - Gases, vapors, fumes, dusts, and mists . Occupational Safety and Health Administration. Available from: [Link]

• OSHA Standard 1910.1450 - Occupational exposure to hazardous chemicals in laboratories . Occupational Safety and Health Administration. Available from: [Link]

• Guidance For Hazard Determination . Occupational Safety and Health Administration. Available from: [Link]

• OSHA Standard 1910.119 - Process safety management of highly hazardous chemicals . Occupational Safety and Health Administration. Available from: [Link]

• OSHA Hazard Communication Standard and OSHA Guidelines . Centers for Disease Control and Prevention (CDC). Available from: [Link]

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. nextsds.com [nextsds.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 11. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 12. nj.gov [nj.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]